Cas no 53553-04-1 (Benzoic acid, 2,6-dichloro-3-(1-piperidinylsulfonyl)-)

• Product Name: Benzoic acid, 2,6-dichloro-3-(1-piperidinylsulfonyl)-
• CAS No: 53553-04-1
• MF: C₁₂H₁₃Cl₂NO₄S
• MW: 338.206920385361
• CID: 1582836
• Update Time: 2024-09-11

Benzoic acid, 2,6-dichloro-3-(1-piperidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dichloro-3-(1-piperidinylsulfonyl)-

• Inchi： 1S/C12H13Cl2NO4S/c13-8-4-5-9(11(14)10(8)12(16)17)20(18,19)15-6-2-1-3-7-15/h4-5H,1-3,6-7H2,(H,16,17)
• InChI Key： JYCGDLQLSSEUCZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=CC(S(N2CCCCC2)(=O)=O)=C1Cl

Computed Properties

• Exact Mass: 336.99439

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 504.9±60.0 °C(Predicted)
• PSA: 74.68
• pka: 1.26±0.25(Predicted)